Cas no 2222793-63-5 (Methyl 3-formylindolizine-1-carboxylate)

• Product Name: Methyl 3-formylindolizine-1-carboxylate
• CAS No: 2222793-63-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 6330347
• PubChem ID: 146050237
• Update Time: 2025-06-14

Methyl 3-formylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7551612
• Z4324070762
• 2222793-63-5
• Methyl 3-formylindolizine-1-carboxylate

• Inchi： 1S/C11H9NO3/c1-15-11(14)9-6-8(7-13)12-5-3-2-4-10(9)12/h2-7H,1H3
• InChI Key： PJHYFXWYKVJSAY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=O)N2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.8Ų

Additional information on Methyl 3-formylindolizine-1-carboxylate

Methyl 3-formylindolizine-1-carboxylate (CAS No. 2222793-63-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, Methyl 3-formylindolizine-1-carboxylate (CAS No. 2222793-63-5) has emerged as a pivotal scaffold for designing novel functional materials and bioactive molecules. This compound, characterized by its indolizine core and dual functional groups (formyl and ester), offers unparalleled versatility in pharmaceutical intermediates, agrochemical research, and material science. Its unique structure enables diverse C–H activation and cross-coupling reactions, aligning with the growing demand for sustainable green chemistry methodologies.

The indolizine derivatives have garnered significant attention due to their presence in natural products and drug discovery pipelines. Recent studies highlight the role of Methyl 3-formylindolizine-1-carboxylate in synthesizing fluorescent probes for bioimaging, a hotspot in cancer research and neurodegenerative disease studies. Researchers are particularly intrigued by its potential to form Schiff bases, which are crucial for developing metal-organic frameworks (MOFs) and catalysts.

From an industrial perspective, this compound addresses key challenges in high-throughput screening and combinatorial chemistry. Its electron-rich aromatic system facilitates click chemistry applications, a trending topic in bioconjugation and nanotechnology. Moreover, the ester group allows facile derivatization, making it a favorite among chemists exploring structure-activity relationships (SAR) in medicinal chemistry.

Environmental considerations also play a role in its popularity. As industries shift toward solvent-free synthesis and atom economy, Methyl 3-formylindolizine-1-carboxylate serves as a model for low-waste processes. Its stability under mild conditions reduces energy consumption, resonating with ESG (Environmental, Social, and Governance) goals in chemical manufacturing.

In summary, CAS No. 2222793-63-5 exemplifies innovation at the intersection of organic synthesis and applied chemistry. Whether in peptide modification, polymer science, or photodynamic therapy, its adaptability continues to inspire breakthroughs across disciplines.